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Compound of Interest

Compound Name: GSK299115A

Cat. No.: B1672378 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of GSK299115A, a research chemical identified as a G Protein-coupled Receptor

Kinase (GRK), PKA, and ROCK1 inhibitor.[1] The following procedures are designed for

researchers, scientists, and drug development professionals to ensure laboratory safety and

proper environmental stewardship.

Chemical and Physical Properties
A summary of the key quantitative data for GSK299115A is presented below. This information

is critical for safe handling and for the accurate classification of waste.

Property Value

CAS Number 864082-35-9[2][3][4]

Molecular Formula C₂₀H₁₆Cl₂N₄O₂[2][4][5]

Molecular Weight 415.27 g/mol [2][4][5]

Purity ≥98.99%[3]

Physical State Solid[5]

Solubility DMSO: 50 mg/mL (120.4 mM)[3]

Storage (Powder) -20°C for 3 years[3]

Storage (In Solvent) -80°C for 1 year[3]
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Procedural Guidance for Disposal
As a laboratory chemical, GSK299115A must be disposed of as hazardous waste. Do not

dispose of this chemical down the drain or in regular trash.[6] Adherence to local, regional, and

national hazardous waste regulations is mandatory to ensure complete and accurate

classification and disposal.[6]

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn. This includes a lab coat, chemical-resistant gloves (e.g., nitrile), and safety

glasses or goggles that comply with OSHA regulations (29 CFR 1910.133) or European

Standard EN166.[6][7]

Waste Characterization: Classify GSK299115A as a hazardous chemical waste. All waste

determinations and records should be maintained for a minimum of three years.

Containerization:

Place solid waste into a suitable, clearly labeled, and sealable container.

For solutions, use a compatible, leak-proof container. Do not mix with incompatible waste

streams.

The container must be marked with the words "Hazardous Waste," the full chemical name

(4-(3,4-Dichlorophenyl)-N-(1H-indazol-5-yl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-

carboxamide), and an indication of its hazards.

Storage of Waste:

Store the waste container in a designated satellite accumulation area at or near the point

of generation.

Keep the container tightly closed except when adding waste.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Request:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide all necessary documentation, including the chemical name and quantity.

The waste must be transported by a licensed hazardous waste transporter to a permitted

treatment, storage, and disposal facility (TSDF).

Spill and Emergency Procedures
Small Spills (Solid): In case of a small spill, carefully sweep up the solid material, avoiding

dust formation, and place it into a suitable container for disposal.[6] Ensure adequate

ventilation.

Personal Contact:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes and remove contaminated clothing.[7]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if easy to do so and continue rinsing.[8] Seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[7]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[7]

Signaling Pathway Inhibition
GSK299115A is a known inhibitor of ROCK1 (Rho-associated coiled-coil containing protein

kinase 1). The RhoA/ROCK pathway is a critical regulator of cell shape, motility, and actin

cytoskeleton organization.[6] The diagram below illustrates the mechanism of this pathway and

the point of inhibition by GSK299115A.
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Simplified RhoA/ROCK1 Signaling Pathway
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Caption: Inhibition of the ROCK1 signaling pathway by GSK299115A.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1672378?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. geneglobe.qiagen.com [geneglobe.qiagen.com]

4. G Protein-coupled Receptor Kinase-mediated Phosphorylation Regulates Post-endocytic
Trafficking of the D2 Dopamine Receptor - PMC [pmc.ncbi.nlm.nih.gov]

5. Signal transduction - PKA signaling Pathway Map - PrimePCR | Life Science | Bio-Rad
[commerce.bio-rad.com]

6. creative-diagnostics.com [creative-diagnostics.com]

7. Effect of the Rho-Kinase/ROCK Signaling Pathway on Cytoskeleton Components - PMC
[pmc.ncbi.nlm.nih.gov]

8. KEGG PATHWAY: hsa04024 [genome.jp]

To cite this document: BenchChem. [Safe Disposal and Handling of GSK299115A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672378#gsk299115a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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